Gageomacrolactin 3
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Gageomacrolactin 3 is a chemical compound . It is one of the variants of Geomacrolactin (GML), a natural polymer produced by the Gram-positive bacteria Bacillus subtilis. The monomeric unit of this compound consists of a cyclic lactone ring and a long aliphatic side chain.
Molecular Structure Analysis
The molecular structure of this compound includes a cyclic lactone ring and a long aliphatic side chain . Its molecular formula is C30H46O10.Scientific Research Applications
Antimicrobial Properties:
- Gageomacrolactin 3, derived from marine bacteria, has been identified as a potent antimicrobial agent. A study on compounds isolated from Bacillus subtilis, a marine-derived bacterium, found that gageomacrolactins, including this compound, displayed strong antibacterial properties against both Gram-positive and Gram-negative bacteria. These compounds also exhibited significant antifungal activity against a range of pathogenic fungi, suggesting their potential as effective antimicrobial agents (Tareq et al., 2013).
Cancer Research:
- This compound is among the compounds identified with potential as leads for new antibiotics, especially in the context of cancer research. A review of antibacterial compounds obtained from marine-derived bacteria between 2010 and 2015 highlighted gageomacrolactins as promising candidates for developing new therapeutic agents against various types of cancer (Schinke et al., 2017).
Role in Biochemical Pathways and Cell Biology:
- While not directly related to this compound, the GAGE gene set enrichment analysis method offers insight into related gene expression data analysis. This method, applicable to datasets with varying sample sizes and experimental designs, can aid in understanding the regulatory mechanisms in which compounds like this compound might be involved (Luo et al., 2009).
Properties
IUPAC Name |
(3Z,5E,8S,9E,11Z,14S,16R,17E,24R)-14,16-dihydroxy-24-methyl-8-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-oxacyclotetracosa-3,5,9,11,17-pentaen-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H46O10/c1-21-13-7-3-2-4-8-14-22(32)19-23(33)15-9-5-10-16-24(17-11-6-12-18-26(34)38-21)39-30-29(37)28(36)27(35)25(20-31)40-30/h5-6,8-12,14,16,18,21-25,27-33,35-37H,2-4,7,13,15,17,19-20H2,1H3/b9-5-,11-6+,14-8+,16-10+,18-12-/t21-,22+,23+,24-,25+,27+,28-,29+,30+/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUEUKSNRFPKEMR-VSIUFNMPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCCC=CC(CC(CC=CC=CC(CC=CC=CC(=O)O1)OC2C(C(C(C(O2)CO)O)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCCCC/C=C/[C@@H](C[C@H](C/C=C\C=C\[C@H](C/C=C/C=C\C(=O)O1)O[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)CO)O)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H46O10 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
566.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.